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Abstract
C.I. Reactive Blue 181 is an anthraquinone-based reactive dye utilized in various industrial

and research applications. This technical guide provides a comprehensive overview of its

known characteristics and details experimental protocols involving its use, particularly in

decolorization studies. While the precise molecular formula and weight are not consistently

reported in public databases, this guide consolidates available data and presents

methodologies for its experimental application and analysis.

Core Properties of C.I. Reactive Blue 181
Reactive Blue 181 is classified as an anthraquinone dye, a class of dyes known for their

structural relationship to anthraquinone.[1] These dyes are valued for their vibrant colors and

good lightfastness.[1] Reactive dyes, in general, form covalent bonds with the substrate,

leading to high wash fastness.

Due to the proprietary nature of dye synthesis and limited disclosure in public chemical

databases, the exact molecular formula and molecular weight for C.I. Reactive Blue 181 (CAS

Number: 126601-88-5) are not definitively available. Several chemical suppliers list the

molecular weight as "0," indicating that the information is not provided or the structure is

variable.[2][3]
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Table 1: General Properties of C.I. Reactive Blue 181

Property Value Source

CAS Number 126601-88-5 [4][5]

Chemical Class Anthraquinone Dye [4][6]

Synonyms C.I. Reactive Blue 181 [5]

Molecular Formula Not consistently reported -

Molecular Weight Not consistently reported -

Synthesis of Anthraquinone Reactive Dyes: A
General Overview
The synthesis of anthraquinone dyes typically involves the sulfonation or nitration of

anthraquinone as a starting point.[1] A crucial intermediate for many acid anthraquinone dyes is

bromamic acid (1-amino-4-bromoanthraquinone-2-sulfonic acid).[1] This intermediate can be

condensed with other molecules to produce a variety of dyes. For instance, the synthesis of the

related C.I. Reactive Blue 19 involves the condensation of bromamic acid with 3-(2-

hydroxyethylsulfonyl)-aniline, followed by esterification with sulfuric acid.[1]

A general synthetic approach for anthraquinone reactive dyes can be visualized as a multi-step

process.

General Synthesis Pathway for Anthraquinone Reactive Dyes

Anthraquinone Sulfonation / NitrationReagents Anthraquinone Sulfonic Acid / Nitroanthraquinone Introduction of Amino GroupsReaction Bromamic Acid (or similar intermediate) Condensation with Reactive Group PrecursorCoupling Anthraquinone Reactive Dye

Click to download full resolution via product page

Caption: General synthesis pathway for anthraquinone reactive dyes.
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Experimental Protocols: Decolorization of Reactive
Blue 181
Reactive Blue 181 is frequently used as a model compound in wastewater treatment studies.

Several advanced oxidation processes (AOPs) have been investigated for its degradation.

UV/H₂O₂ Decolorization
This method utilizes the generation of highly reactive hydroxyl radicals from the photolysis of

hydrogen peroxide to decolorize the dye.[4]

Experimental Setup:

A batch reactor equipped with a UV lamp is used. The pH of the dye solution is adjusted, and a

specific concentration of hydrogen peroxide is added. Samples are collected at various time

intervals to measure the decolorization.[4]

Table 2: Optimized Conditions for UV/H₂O₂ Decolorization of Reactive Blue 181

Parameter Optimal Value Source

Initial RB181 Concentration 500 mg/L [4][7]

H₂O₂ Concentration 500 mg/L [4][7]

pH 3 [4][7]

Reaction Time 20 minutes [4][7]

Workflow for UV/H₂O₂ Decolorization Experiment:
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Experimental Workflow for UV/H2O2 Decolorization of RB181

Prepare Reactive Blue 181 Solution (500 mg/L)

Adjust pH to 3

Add H2O2 (500 mg/L)

Place in UV Batch Reactor

Initiate UV Irradiation

Collect Samples at Intervals

Measure Absorbance (Spectrophotometer)

Calculate Decolorization Efficiency

Click to download full resolution via product page

Caption: Workflow for UV/H₂O₂ decolorization of Reactive Blue 181.
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The decolorization kinetics of Reactive Blue 181 in this process have been reported to follow

pseudo-first-order kinetics.[4]

Heterogeneous Fenton-like Degradation
This method employs a solid catalyst, such as modified fly ash, in combination with hydrogen

peroxide to generate hydroxyl radicals for dye degradation.[8]

Catalyst Preparation:

The catalyst is prepared by impregnating fly ash with an iron salt solution (e.g., iron(III) nitrate)

followed by drying and calcination.[8]

Table 3: Optimized Conditions for Heterogeneous Fenton-like Degradation of Reactive Blue
181

Parameter Optimal Value Source

Catalyst Dose 0.4 g/L [8]

pH 3 [8]

Hydrogen Peroxide

Concentration
3.92 mM [8]

Treatment Time 90 minutes [8]

Workflow for Heterogeneous Fenton-like Degradation:
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Workflow for Heterogeneous Fenton-like Degradation of RB181

Prepare Reactive Blue 181 Solution

Adjust pH to 3

Add Modified Fly Ash Catalyst (0.4 g/L)

Add H2O2 (3.92 mM)

Stir in a Batch Reactor

Collect Samples at Intervals

Filter to Remove Catalyst

Measure Absorbance

Determine Degradation Rate

Click to download full resolution via product page

Caption: Workflow for heterogeneous Fenton-like degradation of RB181.
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The degradation of Reactive Blue 181 using this technique has been shown to fit a pseudo-

first-order reaction model.[8]

Application in Textile Dyeing
Reactive dyes like Reactive Blue 181 are used for dyeing cellulosic fibers such as cotton. The

dyeing process typically involves the application of the dye in the presence of an alkali, which

facilitates the covalent bonding between the dye and the fiber.

A common method is the pad-batch dyeing process, where the fabric is impregnated with the

dye liquor and then stored for a period to allow for the reaction to occur.[9]

General Pad-Batch Dyeing Process:

General Pad-Batch Dyeing Process for Reactive Dyes

Prepare Dye Liquor (Dye, Alkali, Auxiliaries) Padding (Impregnate Fabric) Batching (Rolling the Fabric) Dwelling (Room Temperature Storage) Washing and Rinsing Drying

Click to download full resolution via product page

Caption: General workflow for pad-batch dyeing with reactive dyes.

Conclusion
C.I. Reactive Blue 181 is a valuable dye for both industrial applications and scientific research,

particularly in the field of environmental remediation. While its precise chemical structure

remains elusive in public domains, its classification as an anthraquinone dye provides a basis

for understanding its general chemical properties. The detailed experimental protocols for its

decolorization offer a solid foundation for researchers investigating advanced oxidation

processes for wastewater treatment. Further research into the synthesis and characterization of

this and similar dyes would be beneficial for the development of more efficient and

environmentally friendly dyeing and degradation processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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